Cas no 850480-43-2 (Piperidine, 3-fluoro-1-methyl-)

• Product Name: Piperidine, 3-fluoro-1-methyl-
• CAS No: 850480-43-2
• MF: C₆H₁₂FN
• MW: 117.164585113525
• CID: 4228111
• PubChem ID: 44306542
• Update Time: 2025-04-24

Piperidine, 3-fluoro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-fluoro-1-methyl-
• 3-fluoro-N-methyl-piperidine
• (3R)-3-fluoro-1-methylpiperidine
• (3S)-3-fluoro-1-methylpiperidine
• 2381852-87-3
• SCHEMBL356502
• 2380601-40-9
• CHEMBL65615
• 850480-43-2

• Inchi： 1S/C6H12FN/c1-8-4-2-3-6(7)5-8/h6H,2-5H2,1H3
• InChI Key： ILKFXNHVQAQVMJ-UHFFFAOYSA-N
• SMILES： N1(C)CCCC(F)C1

Computed Properties

• Exact Mass: 117.095377549Da
• Monoisotopic Mass: 117.095377549Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 3.2Ų